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Compound of Interest

Compound Name: [C3MPIINTf2

Cat. No.: B1592958

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for the
ionic liquid 1-methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly referred
to as [C3MPr]NTf2. The information is intended to support researchers, scientists, and
professionals in drug development in the safe and effective use of this compound.

Chemical and Physical Properties

[C3MPr]NTf2, with the CAS number 223437-05-6, is a pyrrolidinium-based ionic liquid known
for its thermal stability and wide electrochemical window.[1][2] A summary of its key physical
and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of [C3MPr]NTf2
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Property Value Source
Molecular Formula C10H18F6N204S2 [3]
Molecular Weight 408.4 g/mol [3]

Colorless to light orange/yellow
Appearance

clear liquid
Melting Point 12 °C [4]
Thermal Stability Stable up to 300-350 °C

Hazard Identification and Safety Precautions

While touted for its "green” properties due to low volatility, [C3MPr]NTf2 is a chemical
substance that requires careful handling. The toxicological properties have not been thoroughly
investigated, and it is classified as a substance that is not yet fully tested.[5]

GHS Classification:
o Skin Irritation: Category 2. Causes skin irritation.[3]
o Eye Irritation: Category 2. Causes serious eye irritation.[3]

Precautionary Statements:

P262: Do not get in eyes, on skin, or on clothing.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

P313: Get medical advice/attention.[5]

To the best of current knowledge, this substance is not considered persistent, bioaccumulative,
and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.
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[5] No component of this product at levels greater than or equal to 0.1% is identified as a
probable, possible or confirmed human carcinogen by IARC.[5]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling [C3MPr]NTf2 to prevent
skin and eye contact.

Handling [C3MPrINTf2

‘Wear chemical-resistant gloves (e.g., nitrile)

Wear safety glasses with side-shields or goggles

Safe Handling Achieved

Click to download full resolution via product page
First Aid Measures
In case of accidental exposure, the following first aid measures should be taken immediately.

 After inhalation: Move the exposed person to fresh air at once. If respiratory problems
persist, provide artificial respiration or oxygen.[5]

 After skin contact: Wash the skin immediately with soap and water.[5] Contaminated clothing
should be removed and washed before reuse.[5]

o After eye contact: Rinse continuously with water for several minutes. Remove contact lenses
if present and easy to do so. Continue rinsing.[5] Seek medical attention.[5]

 After ingestion: Immediately rinse mouth and provide fresh air. Do not induce vomiting. Get
medical attention immediately.[5]
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Experimental Protocols
Synthesis of [C3MPr]NTf2 (Adapted from a similar
procedure)

This protocol is adapted from the synthesis of similar pyrrolidinium-based ionic liquids.

Materials:

1-methylpyrrolidine

1-bromopropane

Lithium bis(trifluoromethylsulfonyl)imide (LINTf2)

Acetonitrile

Deionized water

Dichloromethane

Procedure:

e Quaternization: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1-methylpyrrolidine in acetonitrile. Cool the solution in an ice bath. Add 1-
bromopropane dropwise with stirring. Allow the mixture to warm to room temperature and stir
overnight.

 [solation of the intermediate salt: Remove the solvent under reduced pressure to obtain the
crude 1-methyl-1-propylpyrrolidinium bromide salt.

o Metathesis Reaction: Dissolve the crude bromide salt in deionized water. In a separate flask,
dissolve an equimolar amount of LINTf2 in deionized water. Add the LiNTf2 solution to the
bromide salt solution and stir vigorously at room temperature overnight.

» Extraction: Transfer the mixture to a separatory funnel. The denser ionic liquid phase will
separate from the aqueous phase. Extract the aqueous phase with dichloromethane to
recover any dissolved ionic liquid. Combine the organic phases.
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e Washing and Drying: Wash the combined organic phases with deionized water multiple times
to remove any residual lithium bromide. Dry the organic phase over anhydrous magnesium

sulfate, filter, and remove the solvent under reduced pressure to yield the final product,
[C3MPr]NTf2.
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Purification

For high-purity applications, such as electrochemistry, further purification may be necessary.
Materials:

» Activated charcoal

e Alumina

e Deionized water

Procedure:

Dissolve the synthesized [C3MPr]NTf2 in deionized water.

Add activated charcoal and alumina to the solution.

Stir the mixture at room temperature for several hours.

Filter the solution to remove the adsorbents.

Remove the water under high vacuum to obtain the purified ionic liquid.

Handling and Storage

[C3MPYr]NTf2 is hygroscopic and should be handled under an inert and dry atmosphere (e.g.,
in a glovebox) to minimize water absorption. Store in a tightly sealed container in a cool, dry
place away from direct sunlight.

Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA):

e Place a small sample (5-10 mg) of [C3MPr]NTf2 in a TGA pan.

¢ Heat the sample from room temperature to 600 °C at a heating rate of 10 °C/min under a
nitrogen atmosphere.
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e Record the weight loss as a function of temperature to determine the decomposition
temperature.

Differential Scanning Calorimetry (DSC):

e Seal a small sample (5-10 mg) of [C3MPr]NTf2 in a hermetic aluminum pan.
e Cool the sample to -100 °C at a rate of 10 °C/min.

e Heat the sample to 100 °C at a rate of 10 °C/min.

» Record the heat flow to determine the glass transition temperature, crystallization, and
melting points.

Reactivity with Common Laboratory Chemicals

Detailed experimental data on the reactivity of [C3MPr]NTf2 with common laboratory
chemicals is limited. However, based on the nature of pyrrolidinium and
bis(trifluoromethylsulfonyl)imide ions, the following can be inferred:

e Strong Acids and Bases: While generally stable, strong bases may deprotonate the
pyrrolidinium cation at elevated temperatures. Strong oxidizing acids could lead to
decomposition.

e Oxidizing and Reducing Agents: The NTf2 anion is generally resistant to oxidation and
reduction. The pyrrolidinium cation is also relatively stable.

o Water: [C3MPr]NTf2 is hygroscopic and will absorb moisture from the atmosphere.

Use as an Electrolyte in a Coin Cell

Procedure:

» Electrode Preparation: Prepare the cathode and anode materials as per standard battery
fabrication protocols.

» Electrolyte Preparation: In a glovebox with a dry atmosphere, prepare the electrolyte by
dissolving a lithium salt (e.g., LINTf2) in [C3MPr]NTf2 to the desired concentration.
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e Cell Assembly:

Place the cathode in the bottom of the coin cell case.

o

o Add a few drops of the prepared electrolyte onto the cathode.
o Place a separator on top of the wetted cathode.

o Add a few more drops of electrolyte to the separator.

o Place the lithium metal anode on top of the separator.

o Add a spacer and a spring.

o Crimp the coin cell to seal it.
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Fire Fighting and Spill Measures

o Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[5]

o Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal.[5] Ensure adequate ventilation.

Disposal Considerations

Waste [C3MPr]NTf2 should be disposed of in accordance with local, state, and federal
regulations. It is recommended to contact a licensed professional waste disposal service.[5] Do
not dispose of down the drain or in the regular trash.

[C3MPr]NTf2 Waste

Can it be purified for reuse?

Yes

Purify for Reuse Dispose as Hazardous Waste

'

Contact Licensed Disposal Service
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This technical guide provides a summary of the available safety and handling information for
[C3MPr]NTf2. As with any chemical, it is crucial to consult the most recent Safety Data Sheet
(SDS) from the supplier and to perform a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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